Cas no 2229486-91-1 (tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229486-91-1
• MF: C₁₁H₁₉N₃O₃S
• MW: 273.35186123848
• CID: 6085290
• PubChem ID: 165752471
• Update Time: 2025-06-13

tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886855
• 2229486-91-1

• Inchi： 1S/C11H19N3O3S/c1-7-8(16-6-5-12)18-9(13-7)14-10(15)17-11(2,3)4/h5-6,12H2,1-4H3,(H,13,14,15)
• InChI Key： DLUVAIODPBVJKW-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=C1NC(=O)OC(C)(C)C)OCCN

Computed Properties

• Exact Mass: 273.11471265g/mol
• Monoisotopic Mass: 273.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Additional information on tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229486-91-1)

The compound tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229486-91-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiazole ring and carbamate functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate is its role in the synthesis of small-molecule therapeutics. The aminoethoxy side chain provides a versatile handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability aligns with current trends in personalized medicine, where tailored molecular structures are designed to target specific disease pathways.

In the context of AI-driven drug discovery, compounds like tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate are often highlighted as examples of how computational tools can predict molecular interactions and optimize synthetic routes. Recent advancements in machine learning and cheminformatics have accelerated the identification of such compounds, reducing the time and cost associated with traditional drug development. This synergy between chemistry and technology is a hot topic among researchers and industry professionals alike.

Another area where tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate shows promise is in the development of bioconjugates. The carbamate group can be used to link the molecule to peptides, antibodies, or other biomolecules, creating hybrid structures with targeted therapeutic effects. This approach is particularly relevant in the era of precision medicine, where the focus is on delivering treatments with minimal side effects.

From a synthetic chemistry perspective, the tert-butyl protecting group in tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate offers stability during multi-step reactions, making it a preferred choice for complex organic transformations. This characteristic is especially valuable in the production of high-value intermediates used in APIs (Active Pharmaceutical Ingredients).

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike some traditional reagents, tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate is designed to meet modern green chemistry principles, with a focus on reducing waste and improving atom economy. This aligns with the increasing demand for sustainable practices in the pharmaceutical industry.

In summary, tert-butyl N-5-(2-aminoethoxy)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229486-91-1) represents a versatile and innovative compound with broad applications in drug discovery and biotechnology. Its structural features, combined with the latest advancements in computational chemistry and synthetic methodology, position it as a key player in the future of pharmaceutical research.